BENGHE Foundational & Exploratory

Check Availability & Pricing

TR-14035: A Technical Guide to its Role in
Inflammatory Cascade Signaling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TR-14035

Cat. No.: B1682992

For Researchers, Scientists, and Drug Development Professionals

Introduction

TR-14035 is a potent, orally bioavailable small molecule that functions as a dual antagonist of
041 (Very Late Antigen-4, VLA-4) and o437 integrins.[1][2][3] These integrins are key
mediators in the inflammatory cascade, playing a crucial role in the recruitment of leukocytes to
sites of inflammation.[3][4] By blocking the interaction of these integrins with their respective
ligands, TR-14035 effectively inhibits leukocyte adhesion and infiltration, offering a promising
therapeutic strategy for a range of inflammatory and autoimmune diseases, including asthma.
[1][4] This technical guide provides an in-depth overview of TR-14035, including its mechanism
of action, quantitative data on its activity, and detailed experimental protocols for its evaluation.

Mechanism of Action: Inhibition of Leukocyte
Adhesion

The inflammatory response is a complex biological process involving the coordinated migration
of leukocytes from the bloodstream into inflamed tissues. This process, known as the leukocyte
adhesion cascade, is heavily dependent on the interaction between integrins on the surface of
leukocytes and cell adhesion molecules (CAMSs) on the vascular endothelium.

TR-14035 exerts its anti-inflammatory effects by targeting two critical integrins:
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e 04p1 (VLA-4): This integrin is expressed on a variety of leukocytes, including lymphocytes,
monocytes, eosinophils, and basophils. It primarily binds to Vascular Cell Adhesion
Molecule-1 (VCAM-1), which is upregulated on inflamed endothelial cells. This interaction is
crucial for the firm adhesion and subsequent transmigration of these leukocytes into the
surrounding tissue.

e 04(7: This integrin is predominantly found on a subset of T lymphocytes and plays a critical
role in their homing to gut-associated lymphoid tissue (GALT). Its primary ligand is the
Mucosal Addressin Cell Adhesion Molecule-1 (MAdCAM-1), which is expressed on the high
endothelial venules of the gut.

By competitively binding to the ligand-binding site of both a4p1 and a4p7 integrins, TR-14035
effectively blocks their interaction with VCAM-1 and MAdCAM-1, respectively. This disruption of
the adhesion process prevents the accumulation of inflammatory cells at the site of
inflammation, thereby attenuating the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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